3-(2-Fluorophenyl)-1-(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)propan-1-one

• IUPAC Name: 3-(2-fluorophenyl)-1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]propan-1-one
• InChI: InChI=1S/C18H25FN2O2/c19-17-5-2-1-4-15(17)6-7-18(22)21-10-3-9-20(11-12-21)16-8-13-23-14-16/h1-2,4-5,16H,3,6-14H2
• InChI Key: ODSMDYOGNLCXBB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)CCC2=CC=CC=C2F)C3CCOC3
• Molecular Formula: C18H25FN2O2
• Molecular Weight: 320.4 g/mol

Description

3-(2-Fluorophenyl)-1-(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)propan-1-one is a synthetic compound that has been of interest to researchers due to its potential applications in scientific research. This compound is also known as flualprazolam and is a member of the benzodiazepine class of compounds. Benzodiazepines are commonly used as sedatives, hypnotics, and anxiolytics. However,

Scientific Research Applications

Fluorination Techniques and Regioselectivity

Research on the fluorination of compounds, including those with a phenyl group, highlights the significance of N-F type reagents in achieving regioselective fluorination. Such techniques are pivotal for introducing fluorine atoms into specific positions within a molecule, which can alter its physical, chemical, and biological properties, making it more effective in pharmaceutical applications. The study by Zupan, Iskra, and Stavber (1996) on the regioselectivity in the fluorination of dibenzofuran and other compounds using N-F type reagents showcases the nuanced control over fluorination processes essential for synthesizing complex molecules like "3-(2-Fluorophenyl)-1-(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)propan-1-one" (Zupan et al., 1996).

Synthesis and Screening of Novel Derivatives

The synthesis and pharmacological screening of novel derivatives, such as benzodiazepines, provide insights into the methodologies for creating and evaluating compounds with potential therapeutic benefits. A study by Bhat et al. (2014) on synthesizing novel derivatives of benzodiazepines from thiophene-containing compounds highlights the interdisciplinary approach combining synthetic chemistry with biological testing to identify compounds with desirable activities (Bhat et al., 2014).

Material Science Applications

In material science, compounds with specific functional groups can promote unique interactions, such as photoalignment in liquid crystals, relevant for display technologies. Hegde et al. (2013) explored the impact of fluoro-substituents on the photoalignment of nematic liquid crystals, indicating the potential of structurally similar compounds in enhancing the properties of materials for electronic displays (Hegde et al., 2013).